molecular formula C13H10S2 B3066941 Benzenecarbodithioic acid phenyl ester CAS No. 949-00-8

Benzenecarbodithioic acid phenyl ester

Cat. No. B3066941
CAS RN: 949-00-8
M. Wt: 230.4 g/mol
InChI Key: NYTCMYDFBKNQBL-UHFFFAOYSA-N
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Description

Benzenecarbodithioic acid phenyl ester, also known as Benzyl benzodithioate, is a chemical compound with the empirical formula C14H12S2 . It is also referred to by other synonyms such as BDTB, Benzyl benzenecarbodithioate, Benzyl dithiobenzoate, and Benzyl phenyl RAFT agent .


Synthesis Analysis

Phenyl esters can be synthesized in moderate to high yields by reacting aliphatic and aromatic carboxylic acids with one equivalent of diphenyl carbonate. This reaction is facilitated by the presence of catalytic amounts of tertiary amine bases, such as DBU, TBD, and DMAP under neat conditions at elevated temperatures (>100 °C) .


Molecular Structure Analysis

The molecular weight of Benzenecarbodithioic acid phenyl ester is 244.38 . The SMILES string representation of its structure is S=C(SCc1ccccc1)c2ccccc2 .


Chemical Reactions Analysis

Esters, including Benzenecarbodithioic acid phenyl ester, undergo important reactions such as hydrolysis and reduction. Hydrolysis of an ester can occur under acidic or basic conditions, producing a carboxylic acid and an alcohol . Reduction of an ester can be achieved using lithium aluminum hydride, resulting in a primary alcohol .


Physical And Chemical Properties Analysis

Benzenecarbodithioic acid phenyl ester is a powder with a refractive index of n20/D 1.696 and a density of 1.182 g/mL at 25 °C . It has a molecular weight of 244.38 .

Mechanism of Action

The mechanism of ester reactions involves nucleophilic attack on the carbonyl carbon of the ester, followed by the removal of the leaving group . In the case of hydrolysis, water acts as the nucleophile, and the alkoxy group (OR’) of the ester is the leaving group .

Safety and Hazards

This compound is harmful if swallowed and is very toxic to aquatic life with long-lasting effects . It is recommended to avoid release to the environment, and proper protective measures should be taken while handling this compound .

Future Directions

While specific future directions for Benzenecarbodithioic acid phenyl ester are not mentioned in the retrieved papers, esters in general have wide applications in various fields. For instance, they are used in the synthesis of other organic compounds. The development of new synthesis methods and the study of their properties can expand their potential applications .

properties

IUPAC Name

phenyl benzenecarbodithioate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10S2/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYTCMYDFBKNQBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=S)SC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30444059
Record name benzenecarbodithioic acid phenyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30444059
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

230.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzenecarbodithioic acid phenyl ester

CAS RN

949-00-8
Record name benzenecarbodithioic acid phenyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30444059
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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